tert-Butyl ((1S,3R)-rel-3-aminocyclopentyl)carbamate hydrochloride
Overview
Description
“tert-Butyl ((1S,3R)-rel-3-aminocyclopentyl)carbamate hydrochloride” is a chemical compound. Its IUPAC name is "tert-butyl ((1R,3S)-3-aminocyclopentyl)carbamate–tert-butyl ((1S,3R)-3-aminocyclopentyl)carbamate (1/1) dihydrochloride" . It has a molecular weight of 473.48 .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-(6-chloro-1-methyl-1H-indazol-3-yl)-5-(2-trimethylsilanyl-ethoxymethyl)-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid with tert-butyl (3-aminocyclopentyl)-carbamate hydrochloride in the presence of HATU and N,N-diisopropylethylamine . The reaction mixture is stirred at room temperature for 30 minutes, then additional DMF is added and the mixture is stirred overnight .Molecular Structure Analysis
The InChI code for this compound is "1S/2C10H20N2O2.2ClH/c21-10(2,3)14-9(13)12-8-5-4-7(11)6-8;;/h27-8H,4-6,11H2,1-3H3,(H,12,13);21H/t27-,8+;;/m10…/s1" .Physical And Chemical Properties Analysis
This compound has a molecular weight of 473.48 . The storage temperature is between 2-8°C .Scientific Research Applications
Decomposition and Environmental Applications
- A study by Hsieh et al. (2011) explored the decomposition of methyl tert-butyl ether (MTBE), a compound structurally related to tert-butyl carbamates, using a cold plasma reactor. This research could be relevant to understanding the decomposition behaviors of similar tert-butyl compounds, including tert-butyl carbamates, in environmental remediation applications (Hsieh, Tsai, Chang, & Tsao, 2011).
Antioxidants and Environmental Fate
- Liu and Mabury (2020) reviewed the environmental occurrence, fate, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), noting the presence of compounds like 2,6-di-tert-butyl-4-methylphenol (BHT) in various environmental matrices. This review provides context on how tert-butyl compounds, including carbamates, might behave in environmental settings (Liu & Mabury, 2020).
Chemical Interactions and Enzymatic Processes
- The study by Rosenberry and Cheung (2019) on carbamates' interactions with acetylcholinesterase (AChE) elucidates how carbamate esters, including potentially those with tert-butyl groups, interact with biological enzymes. This can be relevant in pharmacological research or toxicological assessments of similar compounds (Rosenberry & Cheung, 2019).
Bioseparation and Purification Technologies
- A review by Yan et al. (2018) on three-phase partitioning (TPP) for the separation and purification of bioactive molecules could be applicable to the separation or purification processes of tert-butyl carbamates in pharmaceutical or chemical industries (Yan, Wang, Qiu, Ma, Wang, & Wu, 2018).
Biodegradation of Related Compounds
- Research on the biodegradation of ethyl tert-butyl ether (ETBE) by Thornton et al. (2020) provides insights into microbial degradation pathways that might also be relevant for related tert-butyl carbamates, particularly in understanding their fate in environmental or bioremediation contexts (Thornton, Nicholls, Rolfe, Mallinson, & Spence, 2020).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(1S,3R)-3-aminocyclopentyl]carbamate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-8-5-4-7(11)6-8;/h7-8H,4-6,11H2,1-3H3,(H,12,13);1H/t7-,8+;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYHBULZGXHADRD-WLYNEOFISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CC[C@H](C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl ((1S,3R)-rel-3-aminocyclopentyl)carbamate hydrochloride | |
CAS RN |
1627181-42-3 | |
Record name | rac-tert-butyl N-[(1R,3S)-3-aminocyclopentyl]carbamate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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